Cas no 1021265-13-3 (N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1021265-13-3
• MF: C₂₂H₁₉F₂N₃O₃
• MW: 411.40137219429
• CID: 5990755
• PubChem ID: 44044731
• Update Time: 2025-05-18

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• F2493-1394
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-5-oxo-1-(p-tolyl)pyrrolidine-3-carboxamide
• AKOS024651962
• 1021265-13-3

• Inchi： 1S/C22H19F2N3O3/c1-13-2-5-17(6-3-13)27-12-14(8-21(27)28)22(29)25-11-16-10-20(30-26-16)18-7-4-15(23)9-19(18)24/h2-7,9-10,14H,8,11-12H2,1H3,(H,25,29)
• InChI Key： PXYVVTBVNFDRJU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(=O)CC(C(NCC2C=C(C3=CC=C(F)C=C3F)ON=2)=O)C1

Computed Properties

• Exact Mass: 411.13944780g/mol
• Monoisotopic Mass: 411.13944780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.4Ų

Additional information on N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

Introduction to N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1021265-13-3)

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1021265-13-3, represents a fusion of advanced heterocyclic chemistry and pharmacological innovation. Its molecular structure incorporates elements that are highly relevant to the development of novel therapeutic agents, particularly in addressing complex biological targets.

The core structure of this compound features a 5-(2,4-difluorophenyl)-1,2-oxazole moiety, which is a key pharmacophore in many bioactive molecules. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring enhances the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability. This feature is particularly interesting in the context of drug design, where fluorine substitution often leads to improved pharmacokinetic profiles.

Additionally, the molecule incorporates a 1-(4-methylphenyl) group, which contributes to its overall lipophilicity and may play a role in membrane permeability and blood-brain barrier penetration. The combination of these structural elements suggests that this compound could exhibit unique interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

The 5-oxopyrrolidine-3-carboxamide moiety further enriches the structural complexity of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide. This scaffold has been extensively studied for its potential biological activity and has been incorporated into various drug candidates targeting different disease mechanisms. The amide group not only contributes to the molecule's solubility but also serves as a pivot point for further chemical modifications, allowing for the exploration of diverse analogues.

In recent years, there has been a growing interest in heterocyclic compounds as therapeutic agents due to their diverse biological activities and structural versatility. The oxazole ring, in particular, has been recognized for its role in modulating enzyme activity and receptor binding. The specific substitution pattern in this compound's oxazole ring may contribute to its selectivity for certain biological targets, which is a critical factor in drug development.

The methyl group attached to the oxazole ring in N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide serves as a linker that connects the oxazole moiety to the pyrrolidine ring. This connection allows for conformational flexibility while maintaining the integrity of both pharmacophoric units. Such structural features are often exploited in drug design to optimize binding interactions with biological targets.

The pyrrolidine ring itself is another important component of this compound. Pyrrolidines are common motifs in pharmaceuticals due to their ability to mimic natural amino acid structures and their potential to interact with various biological receptors. The presence of an oxygen atom at the 5-position of the pyrrolidine ring introduces additional functional diversity, enabling further derivatization and optimization.

The pharmacological potential of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has not yet been fully explored, but its structural features suggest several possible applications. For instance, its ability to interact with biological targets through multiple pharmacophores makes it a candidate for multitargeted drug discovery efforts. Such compounds have shown promise in addressing complex diseases that involve multiple pathological pathways.

In addition to its potential as a lead compound for drug development, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide may also serve as a valuable tool in mechanistic studies. Understanding how such complex molecules interact with biological systems can provide insights into drug action and inform future design strategies. This compound's unique structure makes it an interesting subject for computational modeling and experimental validation.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis likely involves advanced techniques such as cross-coupling reactions and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.

The use of fluorinated aromatic rings in this compound highlights the importance of fluorine chemistry in modern drug development. Fluorine substitution can significantly alter a molecule's properties, including its metabolic stability and binding affinity. The incorporation of fluorine atoms at specific positions on the phenyl ring may enhance the compound's resistance to degradation by metabolic enzymes.

In conclusion, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1021265-13) is a structurally complex and potentially bioactive molecule that warrants further investigation. Its unique combination of pharmacophores makes it an attractive candidate for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential.